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Compound of Interest

Compound Name: Sucralose-d6

Cat. No.: B562330 Get Quote

Sucralose-d6, a deuterated form of sucralose, is not classified as a hazardous substance

according to the Globally Harmonized System (GHS).[1] Its disposal should adhere to general

laboratory safety protocols and local regulations for non-hazardous chemical waste. The

primary disposal routes for non-hazardous chemicals in a laboratory setting include sanitary

sewer, regular trash, or collection by an environmental health and safety (EHS) provider.[1] The

appropriate method for Sucralose-d6 depends on the quantity and form (solid or aqueous

solution) of the waste.

Immediate Safety and Handling Precautions
While Sucralose-d6 is not considered hazardous, prudent laboratory practices should always

be followed.[1] This includes wearing standard personal protective equipment (PPE) such as

safety glasses and gloves. In case of a spill, the solid material can be swept up and collected

for disposal.[2] For solutions, absorb the spill with inert material and collect it in a suitable

container.

Step-by-Step Disposal Procedures
1. Waste Characterization and Segregation:

Confirm that the Sucralose-d6 waste is not mixed with any hazardous materials. If it is

contaminated with a hazardous substance, it must be treated as hazardous waste.
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Segregate Sucralose-d6 waste from other laboratory waste streams to ensure proper

disposal.

2. Disposal of Small Quantities of Sucralose-d6:

Solid Waste: For small quantities, the safety data sheet (SDS) for Sucralose-d6 suggests

that it can be disposed of with household waste.[1] In a laboratory context, this translates to

disposal in the regular trash, provided the material is securely contained.

Aqueous Solutions: Small volumes of dilute, water-soluble, non-hazardous waste may be

permissible for sanitary sewer disposal. The solution should be flushed with a copious

amount of water (at least 20 parts water) to ensure dilution.

3. Disposal of Large Quantities of Sucralose-d6:

For larger quantities, consult your institution's EHS guidelines or a licensed chemical waste

disposal service.

Package the Sucralose-d6 waste in a clearly labeled, sealed, and compatible container.

Arrange for pickup and disposal through your institution's hazardous waste management

program. While Sucralose-d6 itself is not hazardous, this ensures compliance with

regulations for large chemical disposals.

4. Disposal of Empty Containers:

Empty containers that held Sucralose-d6 should be triple-rinsed with a suitable solvent

(such as water).

The rinsate should be disposed of following the procedures for aqueous solutions.

After rinsing, deface or remove the original label, and the container can typically be disposed

of in the regular trash or recycled.

Quantitative Disposal Guidelines
The following table summarizes the quantitative limits for the disposal of non-hazardous

chemicals, which can be applied to Sucralose-d6. These are general guidelines, and
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researchers should always consult their local and institutional regulations.

Disposal Method Form of Waste Quantitative Limit Citation

Sanitary Sewer Aqueous Solution

Up to 5 gallons of

dilute solution per

discharge

Sanitary Sewer Water-Soluble Solid

Up to 1 kilogram,

flushed with ample

water

Regular Trash Solid
"Smaller quantities" as

per SDS

Experimental Protocols
This document provides operational guidance on disposal and does not cite specific

experimental protocols involving Sucralose-d6. Researchers using Sucralose-d6 in

experiments should develop a waste disposal plan as part of their experimental design,

considering the nature of all materials used in the protocol.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

Sucralose-d6 waste in a laboratory setting.
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Sucralose-d6 Waste Generated

Is the waste mixed with
hazardous chemicals?

Dispose as
Hazardous Waste

Yes

Is it an empty container?

No

Is it a large quantity?

Is the waste solid?

No

Contact EHS for Disposal

Yes

Dispose in Sanitary Sewer
(with copious water)

No (Aqueous)

Dispose in Regular Trash
(securely contained)

Yes

No

Triple-rinse container

Yes

Dispose of rinsate appropriately
(e.g., sewer for water)

Dispose of container
in regular trash/recycling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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